Cas no 2229431-33-6 (1-fluoro-3-methyl-2-(nitromethyl)benzene)

• Product Name: 1-fluoro-3-methyl-2-(nitromethyl)benzene
• CAS No: 2229431-33-6
• MF: C₈H₈FNO₂
• MW: 169.153025627136
• CID: 5928605
• PubChem ID: 91173675
• Update Time: 2025-05-19

1-fluoro-3-methyl-2-(nitromethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-fluoro-3-methyl-2-(nitromethyl)benzene
• 2229431-33-6
• EN300-1744617

• Inchi： 1S/C8H8FNO2/c1-6-3-2-4-8(9)7(6)5-10(11)12/h2-4H,5H2,1H3
• InChI Key： IBCZIRVGJLEGGG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(C)=C1C[N+](=O)[O-]

Computed Properties

• Exact Mass: 169.05390666g/mol
• Monoisotopic Mass: 169.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 45.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 1-fluoro-3-methyl-2-(nitromethyl)benzene

1-Fluoro-3-methyl-2-(nitromethyl)benzene (CAS No. 2229431-33-6): Properties, Applications, and Market Insights

1-Fluoro-3-methyl-2-(nitromethyl)benzene (CAS No. 2229431-33-6) is a fluorinated aromatic compound with a nitro-functionalized methyl group. This unique structure makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both fluoro and nitromethyl groups enhances its reactivity, enabling diverse chemical transformations.

The compound belongs to the class of fluorinated nitroaromatics, which are gaining attention due to their role in modern drug discovery. Researchers are increasingly exploring 1-fluoro-3-methyl-2-(nitromethyl)benzene as a building block for bioactive molecules, especially in the design of enzyme inhibitors and receptor modulators. Its electron-withdrawing properties make it useful in cross-coupling reactions, a hot topic in synthetic chemistry.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in life sciences and materials engineering. 1-Fluoro-3-methyl-2-(nitromethyl)benzene is no exception, with its nitro group offering additional versatility for further functionalization. This aligns with the growing trend of green chemistry, where efficient synthesis routes are prioritized to minimize waste.

From a commercial perspective, CAS 2229431-33-6 is primarily supplied by specialized chemical manufacturers catering to R&D and industrial clients. The compound's stability under standard conditions makes it suitable for global distribution, though proper storage away from strong oxidizers is recommended. Analytical techniques like HPLC and NMR are typically used for quality control.

The pharmaceutical industry shows particular interest in 1-fluoro-3-methyl-2-(nitromethyl)benzene derivatives, as fluorination often improves drug metabolism and bioavailability. This connects to current searches about "fluorine in drug design" and "nitroaromatics in medicinal chemistry" – trending topics in scientific literature. The compound's potential in creating PET radiotracers is another area of exploration, given the importance of fluorine-18 in medical imaging.

Environmental considerations are crucial when working with nitro-containing compounds. While 2229431-33-6 itself isn't classified as hazardous under standard regulations, responsible handling practices are always advised. The chemical community is actively researching biodegradable alternatives to traditional nitroaromatics, making this a relevant discussion point.

For synthetic chemists, the ortho-substitution pattern of 1-fluoro-3-methyl-2-(nitromethyl)benzene presents interesting steric effects that influence reaction outcomes. This structural feature is frequently searched in relation to "steric hindrance in organic synthesis" and "directed ortho metalation" – concepts important for reaction optimization.

The global market for fluorinated building blocks like CAS 2229431-33-6 is projected to grow steadily, supported by advancements in pharmaceutical research and material science. Custom synthesis services often list this compound in their catalogs, responding to the demand from academic and industrial laboratories. Price fluctuations typically correlate with raw material availability and production scale.

Analytical data for 1-fluoro-3-methyl-2-(nitromethyl)benzene typically includes purity specifications (>97% by GC), melting point range, and spectral characteristics. These parameters are critical for researchers comparing different suppliers or verifying compound identity. The development of novel synthetic routes to this molecule remains an active area of investigation, particularly those employing catalytic methods.

Looking ahead, the applications of 2229431-33-6 may expand into materials science, particularly in the design of fluorinated polymers with unique electronic properties. This aligns with current interests in organic electronics and energy storage materials. The compound's potential in these emerging fields makes it a subject worth monitoring in chemical research literature.

In conclusion, 1-fluoro-3-methyl-2-(nitromethyl)benzene represents an important class of functionalized aromatics with broad utility in chemical synthesis. Its combination of fluorine and nitro substituents offers distinct reactivity patterns that continue to attract scientific and commercial interest across multiple disciplines.